Cas no 2680838-06-4 (4-[2-(2-Methoxyethoxy)ethoxy]-2-[2-(2,2,2-trifluoroacetamido)ethyl]butanoic acid)

• Product Name: 4-[2-(2-Methoxyethoxy)ethoxy]-2-[2-(2,2,2-trifluoroacetamido)ethyl]butanoic acid
• CAS No: 2680838-06-4
• MF: C₁₃H₂₂F₃NO₆
• MW: 345.312095165253
• CID: 5953985
• PubChem ID: 165934619
• Update Time: 2025-06-08

4-[2-(2-Methoxyethoxy)ethoxy]-2-[2-(2,2,2-trifluoroacetamido)ethyl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28297800
• 4-[2-(2-methoxyethoxy)ethoxy]-2-[2-(2,2,2-trifluoroacetamido)ethyl]butanoic acid
• 2680838-06-4
• 4-[2-(2-Methoxyethoxy)ethoxy]-2-[2-(2,2,2-trifluoroacetamido)ethyl]butanoic acid

• Inchi： 1S/C13H22F3NO6/c1-21-6-7-23-9-8-22-5-3-10(11(18)19)2-4-17-12(20)13(14,15)16/h10H,2-9H2,1H3,(H,17,20)(H,18,19)
• InChI Key： LBHQKLDTSNJCNV-UHFFFAOYSA-N
• SMILES： FC(C(NCCC(C(=O)O)CCOCCOCCOC)=O)(F)F

Computed Properties

• Exact Mass: 345.13992191g/mol
• Monoisotopic Mass: 345.13992191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 94.1Ų

Additional information on 4-[2-(2-Methoxyethoxy)ethoxy]-2-[2-(2,2,2-trifluoroacetamido)ethyl]butanoic acid

Introduction to 4-[2-(2-Methoxyethoxy)ethoxy]-2-[2-(2,2,2-trifluoroacetamido)ethyl]butanoic Acid (CAS No. 2680838-06-4)

The compound 4-[2-(2-Methoxyethoxy)ethoxy]-2-[2-(2,2,2-trifluoroacetamido)ethyl]butanoic acid, identified by its CAS number 2680838-06-4, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its bifunctional nature, incorporating both hydrophilic and lipophilic domains, which make it a promising candidate for drug design and development.

At the core of its structure lies a butanoic acid backbone, which is a well-established motif in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The presence of the trifluoroacetamide group at the 2-position further enhances its pharmacological profile by introducing fluorine atoms, known for their ability to modulate metabolic stability and binding affinity. This modification is particularly relevant in the context of modern drug discovery, where fluorinated compounds often exhibit improved bioavailability and efficacy.

The extended alkoxy chains, specifically the (2-Methoxyethoxy)ethoxy moiety at the 4-position, contribute to the compound's solubility and membrane permeability, making it an attractive candidate for oral formulations. These features are increasingly important in the development of next-generation therapeutics, where optimizing pharmacokinetic properties is as critical as targeting biological activity.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such multifunctional scaffolds in addressing complex diseases. The structural features of 4-[2-(2-Methoxyethoxy)ethoxy]-2-[2-(2,2,2-trifluoroacetamido)ethyl]butanoic acid align well with emerging trends in drug design, particularly in the modulation of enzyme activity and receptor binding. For instance, studies have demonstrated that trifluoroacetamide derivatives can serve as effective inhibitors of proteases and kinases, which are key targets in oncology and inflammatory diseases.

In light of these findings, researchers have been exploring derivatives of this compound to develop novel therapeutic agents. The introduction of fluorine atoms into biological molecules has been a cornerstone of medicinal chemistry for decades, with numerous examples demonstrating its ability to enhance binding interactions. The trifluoroacetamide group in this compound is no exception, offering a potential mechanism for improving drug-target affinity while maintaining favorable pharmacokinetic properties.

The (2-Methoxyethoxy)ethoxy chain not only enhances solubility but also provides a site for further functionalization, allowing for the development of libraries of analogs with tailored properties. This modular approach is particularly valuable in high-throughput screening campaigns, where rapid identification of lead compounds is essential. The combination of these structural features makes 4-[2-(2-Methoxyethoxy)ethoxy]-2-[2-(2,2,2-trifluoroacetamido)ethyl]butanoic acid a versatile building block for medicinal chemists.

One area where this compound has shown particular promise is in the development of enzyme inhibitors. Enzymes are critical biological catalysts involved in virtually every cellular process, making them attractive targets for therapeutic intervention. The butanoic acid moiety can interact with the active site of enzymes through hydrogen bonding, while the fluorinated amide group can modulate binding affinity through dipole-dipole interactions. This dual interaction profile has been successfully exploited in the development of inhibitors for enzymes such as cyclooxygenases (COX), which play a key role in inflammation.

Another exciting application lies in the field of antiviral research. Viruses rely on host enzymes for replication, making these enzymes potential targets for antiviral drugs. The structural features of 4-[2-(2-Methoxyethoxy)ethoxy]-2-[2-(2,2,2-trifluoroacetamido)ethyl]butanoic acid suggest that it could interfere with viral polymerases or proteases by competing with natural substrates or inhibiting their catalytic activity. Preliminary studies have indeed shown that derivatives of this compound can exhibit inhibitory effects against certain viral enzymes.

The solubility-enhancing alkoxy chains also make this compound suitable for formulation into nanoparticles or other delivery systems designed to improve bioavailability or target specific tissues. Nanotechnology has emerged as a powerful tool in drug delivery, allowing for precise control over drug release and targeting. By incorporating 4-[2-(2-Methoxyethoxy)ethoxy]-[...](CAS No. 2680838-06-4) into such systems, researchers can potentially enhance therapeutic efficacy while minimizing side effects.

In conclusion,4-[[...]](CAS No. 2680838-06-4) represents a structurally intriguing molecule with significant potential across multiple therapeutic areas. Its unique combination of pharmacophoric elements—namely the butanoic acid backbone,trifluoroacetamide, and extended alkoxy chains—makes it a versatile scaffold for drug discovery. As research continues to uncover new applications for this compound and its derivatives,it is likely that we will see further advancements in its use as both a lead compound and an intermediate in the synthesis of novel therapeutics.